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Compound of Interest

Compound Name:
2-Amino-5-bromonicotinic acid

hydrobromide

Cat. No.: B1525712 Get Quote

Answering the user's request.## Technical Support Center: Recrystallization of 2-Amino-5-

bromonicotinic acid

Welcome to the technical support center for the purification of 2-Amino-5-bromonicotinic acid.

This guide is designed for researchers, chemists, and drug development professionals to

provide in-depth, practical solutions for challenges encountered during the recrystallization of

this important intermediate. Our focus is on explaining the causality behind experimental

choices to empower you to optimize the procedure for the highest purity and yield.

Part 1: Foundational Knowledge & Compound
Properties
This section addresses fundamental questions about the physicochemical properties of 2-

Amino-5-bromonicotinic acid, which are critical for designing a successful purification strategy.

Frequently Asked Questions: Compound Characteristics
Q1: What are the key physical and chemical properties of 2-Amino-5-bromonicotinic acid that

influence its recrystallization?

A1: Understanding the molecule's structure is paramount. 2-Amino-5-bromonicotinic acid (M.W.

217.02 g/mol ) is a substituted pyridine ring containing three key functional groups: a basic

amino group (-NH₂), an acidic carboxylic acid group (-COOH), and a halogen (Bromine).[1][2]
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This combination of features results in a molecule with moderate polarity and amphoteric

character (can react as both an acid and a base). The compound typically appears as a pale

yellow powder.[3][4] Its rigid, planar aromatic structure is conducive to forming a stable crystal

lattice, which makes recrystallization a highly suitable purification technique.[5]

Property Value Source

CAS Number 52833-94-0 [1][2]

Molecular Formula C₆H₅BrN₂O₂ [1][2]

Molecular Weight 217.02 g/mol [1][2]

Appearance Pale yellow powder [3][4]

IUPAC Name
2-amino-5-bromopyridine-3-

carboxylic acid
[1]

Q2: What are the typical impurities I might encounter in my crude 2-Amino-5-bromonicotinic

acid?

A2: The impurity profile depends heavily on the synthetic route. A common synthesis involves

the bromination of 2-aminonicotinic acid.[6] Potential impurities could include:

Starting Material: Unreacted 2-aminonicotinic acid.

Over-brominated Products: Dibrominated species or other isomers.

Side-reaction Products: Impurities from side reactions during synthesis.

Reagents and Solvents: Residual reagents or solvents from the reaction workup.

Knowing the likely impurities is crucial because their solubility characteristics will help

determine the best recrystallization solvent to separate them from the desired product.

Part 2: The Recrystallization Workflow
This section provides a detailed, step-by-step guide to the recrystallization process, from

solvent selection to final product isolation.
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Workflow Diagram: The Recrystallization Process
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Problem Encountered During
Recrystallization

No Crystals Formed
upon Cooling Compound 'Oiled Out' Yield is Very Low Product is Colored

Boil off some solvent
to concentrate solution

Is solution clear?

Scratch inner flask surface
or add a seed crystal

Is solution possibly
supersaturated?

Reheat, add more solvent,
and cool very slowly

Re-evaluate solvent choice;
check mother liquor for product

Perform activated charcoal
treatment during dissolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [recrystallization techniques for purifying 2-Amino-5-
bromonicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1525712#recrystallization-techniques-for-purifying-2-
amino-5-bromonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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